
Standard Operating Procedure: Disposal of 25H-
NBOMe Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 25H-NBOMe hydrochloride

Cat. No.: B590917 Get Quote

Audience: Researchers, scientists, and drug development professionals. Purpose: To provide

essential, immediate safety and logistical information for the proper disposal of 25H-NBOMe
hydrochloride, a potent phenethylamine, ensuring the safety of laboratory personnel and

compliance with regulations.

Immediate Safety Precautions
Due to the high potency and limited toxicological data of 25H-NBOMe hydrochloride, extreme

caution is required during any handling, including preparation for disposal. The toxicological

properties of this compound have not been thoroughly investigated.[1]

Personal Protective Equipment (PPE): At a minimum, wear a lab coat, chemical-resistant

gloves (nitrile is a common choice, but consult glove compatibility charts), and safety glasses

with side shields or goggles.[1] A NIOSH-approved respirator may be necessary if there is a

risk of aerosolization or if handling powders outside of a containment device.

Engineering Controls: Handle 25H-NBOMe hydrochloride within a certified chemical fume

hood or other appropriate containment device (e.g., a glove box) to prevent inhalation of dust

or aerosols.[1]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[1] Have a spill kit appropriate for potent compounds readily available.

Hazard Identification and Waste Classification
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25H-NBOMe hydrochloride must be managed as a hazardous chemical waste. It is

categorized as a phenethylamine and should be treated as a potent, toxic substance.[2] Under

the Resource Conservation and Recovery Act (RCRA), a chemical waste is considered

hazardous if it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity.[3] Given its

pharmacological activity and potential for harm, it is prudent to manage it as a toxic hazardous

waste.

Do not dispose of 25H-NBOMe hydrochloride down the drain or in the regular trash.[4][5] This

is strictly prohibited for such potent compounds to prevent environmental contamination and

potential harm.[4][5]

Hazard and Property Summary (Data from

analogous compound 25I-NBOMe

hydrochloride)

GHS Classification

Acute Toxicity: Oral, Category 4; Skin

Corrosion/Irritation, Category 2; Serious Eye

Damage/Eye Irritation, Category 2; Specific

Target Organ Toxicity (single exposure),

Category 3.[1]

Hazard Statements

H302: Harmful if swallowed. H315: Causes skin

irritation. H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[1]

Signal Word Warning.[1]

Solubility

Soluble in DMSO (≥10 mg/ml), Ethanol (≥10

mg/ml); Sparingly soluble in PBS (pH 7.2) (1-10

mg/ml).[2]

Incompatible Materials Strong oxidizing agents.[6]

Step-by-Step Disposal Protocol
This procedure outlines the process from identifying the material as waste to its final collection

by authorized personnel.

3.1 Waste Segregation and Containment
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Identify Waste: A chemical becomes a waste when it is no longer intended for use.[7] This

includes expired material, contaminated stock, or residual amounts from experiments.

Select a Container:

Use the original container if it is in good condition (no cracks, secure lid).

If the original container cannot be used, select a new, clean, leak-proof container made of

a compatible material (e.g., amber glass for solids or solutions). The container must have

a secure, tight-fitting lid.[7][8]

Do not use food-grade containers like milk jugs.[3]

Collect Waste:

Solid Waste: Collect pure 25H-NBOMe hydrochloride powder, contaminated labware

(e.g., weigh boats, pipette tips), and contaminated PPE (e.g., gloves) in a designated,

robust plastic bag or container. Seal the bag and place it inside the primary hazardous

waste container.

Liquid Waste: Collect solutions containing 25H-NBOMe hydrochloride in a designated,

leak-proof liquid waste container. Do not mix with incompatible waste streams (e.g., strong

oxidizers).[6] Keep aqueous and organic solvent waste separate.[9]

Keep Containers Closed: Hazardous waste containers must be kept closed at all times

except when adding waste.[3][7] This is a common regulatory violation and a critical safety

measure to prevent spills and exposure.[3]

3.2 Waste Labeling

Properly labeling the waste container is critical for safety and regulatory compliance.

Attach a Hazardous Waste Label: Affix a completed hazardous waste label to the container

as soon as the first drop of waste is added.[7]

Complete the Label: The label must include:

The words "Hazardous Waste".
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The full chemical name: "25H-NBOMe hydrochloride". Do not use abbreviations.

The approximate concentration and quantity of the waste.

All other components of the waste mixture (e.g., "Methanol," "Water").

The date accumulation started (the day the first waste was added).

The name of the principal investigator and the laboratory location.

3.3 Storage

Designate a Storage Area: Store the sealed and labeled waste container in a designated,

secure area within the laboratory that is accessible only to trained personnel.[8]

Secondary Containment: Place the waste container in a secondary containment bin or tray

that is large enough to hold the entire contents in case of a leak.[7]

Segregate Incompatibles: Ensure the container is stored away from incompatible materials.

[7]

3.4 Arranging for Disposal

Contact EH&S: Contact your institution's Environmental Health & Safety (EH&S) department

or equivalent hazardous waste management office to schedule a pickup.[7]

Follow Institutional Procedures: Adhere to all institutional guidelines for waste pickup

requests and documentation. Do not allow waste to accumulate for more than six months.[5]

Decontamination and Spill Control
4.1 Spill Management

Evacuate and Alert: If a spill occurs, alert others in the area and evacuate if necessary.

Contain: If safe to do so, contain the spill and prevent it from spreading or entering drains.

Clean-up:
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Wear appropriate PPE.

For a small powder spill, gently cover with a damp paper towel to avoid raising dust.

For a liquid spill, absorb with an inert material (e.g., vermiculite, sand, or chemical

sorbent).

Collect all cleanup materials into a designated hazardous waste container and label it

appropriately.[1]

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Collect all cleaning materials as hazardous waste.

4.2 Decontamination of Labware

Gross Decontamination: Whenever possible, decontaminate grossly contaminated labware

to minimize the volume of hazardous waste.[10]

Triple Rinsing: For empty containers that held 25H-NBOMe hydrochloride, triple-rinse with

a suitable solvent (e.g., ethanol or methanol) capable of dissolving the compound.[7]

Collect Rinsate:Crucially, the rinsate from this procedure must be collected and managed as

hazardous waste.[7][9]

Final Cleaning: After triple rinsing and collecting the rinsate, the container can be washed

with soap and water. The labels must be fully removed or defaced before the container is

discarded or reused for compatible waste.[5]

Disposal Workflow Diagram
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Caption: Decision workflow for the safe disposal of 25H-NBOMe hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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